Cas no 1083168-92-6 (2,3-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2,3-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1083168-92-6
• MF: C₁₃H₂₀BNO₄
• MW: 265.11320400238
• MDL: MFCD11857651
• CID: 827895
• PubChem ID: 329771518
• Update Time: 2025-10-29

2,3-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethoxy pyridine-5-boronic acid
• 2,3-Dimethoxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• 2,3-Dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2,3-Dimethoxypyridine-5-boronic acid, pinacol ester
• 2,3-bis(methyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2,3-DICHLORO-5-PHENYL PYRIDINE
• CJHRJDZURRUHSH-UHFFFAOYSA-N
• SCHEMBL407919
• CS-0036777
• A801843
• J-507026
• BS-22793
• MB10177
• AKOS015852113
• MFCD11857651
• 2,3-Dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, AldrichCPR
• AM802908
• 2,3-Dimethoxypyridine-5-boronic acid pinacol ester
• 1083168-92-6
• FT-0678841
• SY016060
• DTXSID50670151
• (5,6-DIMETHOXYPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• DTXCID60620900
• DB-059737
• 2,3-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• MDL： MFCD11857651
• Inchi： 1S/C13H20BNO4/c1-12(2)13(3,4)19-14(18-12)9-7-10(16-5)11(17-6)15-8-9/h7-8H,1-6H3
• InChI Key： CJHRJDZURRUHSH-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=C(C=2)OC)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 265.14900
• Monoisotopic Mass: 265.1485383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81000
• LogP: 1.39800

2,3-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2,3-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Overview of 2,3-Dimethoxy-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Pyridine (CAS No. 1083168-92-6)

The compound 2,3-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1083168-92-6) is a highly versatile boronic ester derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. Its unique molecular structure, featuring a pyridine core substituted with dimethoxy groups and a dioxaborolane ring, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development.

In recent years, the demand for boron-containing compounds like 1083168-92-6 has surged due to their pivotal role in precision medicine and bioconjugation. Researchers are particularly interested in its potential applications for proteolysis-targeting chimeras (PROTACs), a groundbreaking approach in targeted protein degradation. This aligns with the growing trend of AI-driven drug design, where small-molecule modulators are optimized using computational tools.

The 2,3-dimethoxypyridine moiety in this compound enhances its solubility and stability, while the pinacol boronate group (4,4,5,5-tetramethyl-1,3,2-dioxaborolane) ensures efficient reactivity in palladium-catalyzed couplings. Such properties are critical for developing next-generation therapeutics, including kinase inhibitors and anticancer agents, topics frequently searched in biomedical databases and patent literature.

From an industrial perspective, CAS 1083168-92-6 is also explored for OLED materials and organic electronics, addressing the global push for sustainable energy solutions. Its ability to form π-conjugated systems makes it a candidate for light-emitting diodes (LEDs) and photovoltaic devices, resonating with the green chemistry movement.

Quality control of 2,3-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is rigorously monitored via HPLC, NMR, and mass spectrometry, ensuring compliance with GMP standards. Suppliers often highlight its high purity grades (>98%) to meet the stringent requirements of clinical trials and API manufacturing, a key concern for pharmaceutical buyers.

In summary, 1083168-92-6 exemplifies the intersection of cutting-edge chemistry and real-world applications, answering frequent queries about boron-based reagents and heterocyclic building blocks. Its adaptability across life sciences and advanced materials ensures its relevance in both academic research and industrial innovation.